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Compound of Interest

Compound Name: Carbaryl-d7

Cat. No.: B562851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the specifications and the typical
data presented in a Certificate of Analysis (CoA) for Carbaryl-d7. Carbaryl-d7 is the
deuterated form of Carbaryl, a broad-spectrum carbamate insecticide. Due to its isotopic
labeling, Carbaryl-d7 is an ideal internal standard for the quantitative analysis of Carbaryl in
various matrices by mass spectrometry-based methods.

Carbaryl-d7 Specifications

The following table summarizes the key specifications for Carbaryl-d7, compiled from various
suppliers. These values are typical and may vary slightly between different lots and
manufacturers.
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Parameter

Specification

Source(s)

Chemical Name

ol, 1-(N-methylcarbamate)

[1]

1-Naphthyl-d7 N-

Synonyms Methylcarbamate, Arylam-d7, [1][2]
Dyna-carbyl-d7, ENT 23969-d7

CAS Number 362049-56-7 [LI2113]14][5]116]

Molecular Formula C12H4D7NO2 [L112115171

Molecular Weight 208.26 g/mol [21[31[5]116][7]

_ 295% (HPLC), =299%

Purity [1][2][6]
deuterated forms (di1-d7)

Appearance White to off-white solid [11[2]

B Slightly soluble in Chloroform,
Solubility [1]

Ethyl Acetate, and Methanol

Storage Temperature

-20°C or 2-8°C

[1](2][416]

Stability

= 4 years (when stored

properly)

[1]

Certificate of Analysis (CoA) Workflow

A Certificate of Analysis for a certified reference material like Carbaryl-d7 is a critical document

that ensures its quality and suitability for its intended use. The following diagram illustrates the

logical workflow involved in generating a CoA.
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Caption: Logical workflow for generating a Certificate of Analysis for Carbaryl-d7.

Experimental Protocols: Analytical Methodologies

While specific, detailed experimental protocols for the analysis of Carbaryl-d7 are proprietary
to the manufacturers, the general methodologies employed are well-established in the field of
analytical chemistry. Carbaryl-d7, being an internal standard, is typically used in conjunction
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with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas
Chromatography-Mass Spectrometry (GC-MS) for the quantification of Carbaryl.

General Workflow for Pesticide Analysis using LC-MS/MS with Carbaryl-d7 as an Internal
Standard:

The following diagram outlines a typical workflow for the analysis of pesticides in a complex
matrix, such as a food or environmental sample, using Carbaryl-d7 as an internal standard.
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Caption: General workflow for pesticide analysis using LC-MS/MS with an internal standard.
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Key Steps in the Analytical Protocol:

o Sample Preparation: The sample (e.g., fruit, vegetable, water) is first homogenized. A known
amount of the homogenized sample is then subjected to an extraction procedure, such as
the widely used QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[8] A
precise amount of the Carbaryl-d7 internal standard is added (spiked) into the sample
extract at the beginning of the workflow. This is followed by a cleanup step, often using solid-
phase extraction (SPE), to remove matrix interferences.[8][9]

e LC-MS/MS Analysis: The cleaned-up extract is then injected into a Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) system.

o Chromatographic Separation: The components of the extract are separated on an HPLC
column.[10][11]

o lonization: The separated components are ionized, typically using electrospray ionization
(ESI).

o Mass Analysis: The ions are then detected by a tandem mass spectrometer, which allows
for highly selective and sensitive detection of both Carbaryl and Carbaryl-d7 based on
their specific parent and daughter ion transitions (Multiple Reaction Monitoring - MRM).[8]
[11]

o Data Processing and Quantification: The signal (peak area) for both Carbaryl and Carbaryl-
d7 is measured. A calibration curve is generated using standards of known Carbaryl
concentration and a constant concentration of Carbaryl-d7. The ratio of the peak area of
Carbaryl to the peak area of Carbaryl-d7 in the sample is then used to calculate the
concentration of Carbaryl in the original sample by interpolating from the calibration curve.
This use of an internal standard corrects for any loss of analyte during sample preparation
and for variations in instrument response.

This technical guide provides a foundational understanding of the specifications and analytical
considerations for Carbaryl-d7. For specific applications, it is always recommended to consult
the Certificate of Analysis provided by the supplier and to develop and validate analytical
methods according to the specific requirements of the study and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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